Cas no 242812-09-5 (5-Fluoro-2-(trifluoromethyl)phenylacetonitrile)
242812-09-5 structure
Product Name:5-Fluoro-2-(trifluoromethyl)phenylacetonitrile
CAS No:242812-09-5
MF:C9H5F4N
MW:203.13631606102
MDL:MFCD06247720
CID:67162
PubChem ID:2737604
Update Time:2025-09-26
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-(trifluoromethyl)phenylacetonitrile
- 2-Trifluoromethyl-5-fluorobenzyl cyanide
- 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
- SCHEMBL5644131
- CS-0205965
- EN300-1934292
- 5-FLUORO-2-(TRIFLUOROMETHYL)BENZYL CYANIDE
- 2-(5-Fluoro-2-trifluoromethylphenyl)-acetonitrile
- DTXSID20372175
- MFCD06247720
- 2-Trifluoromethyl-5-fluorobenzylcyanide
- AS-45858
- CK2060
- 2-(5-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
- 242812-09-5
- AKOS015853338
- Benzeneacetonitrile,5-fluoro-2-(trifluoromethyl)-
- 5-Fluoro-2-(trifluoromethyl)benzyl cyanide, 2-(Cyanomethyl)-4-fluorobenzotrifluoride
- 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile 98%
-
- MDL： MFCD06247720
- Inchi： 1S/C9H5F4N/c10-7-1-2-8(9(11,12)13)6(5-7)3-4-14/h1-2,5H,3H2
- InChI Key： ODNBTVLWRJNGCS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1CC#N)F)(F)F
Computed Properties
- Exact Mass: 203.03600
- Monoisotopic Mass: 203.03581181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 2.91058
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：TOXIC
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002015-5g |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 5g |
1754CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002015-1g |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 1g |
405CNY | 2021-05-08 | ||
| Fluorochem | 005822-1g |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 95% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 005822-10g |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 95% | 10g |
￡130.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002015-5g |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 5g |
1754.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002015-1g |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 1g |
405.0CNY | 2021-07-05 | ||
| TRC | F257225-500mg |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 500mg |
$ 130.00 | 2022-06-05 | ||
| TRC | F257225-1000mg |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 1g |
$ 215.00 | 2022-06-05 | ||
| TRC | F257225-2000mg |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 2g |
$ 340.00 | 2022-06-05 | ||
| Apollo Scientific | PC6708-1g |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
242812-09-5 | 98% | 1g |
£14.00 | 2024-05-24 |
5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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